(E)-2-(3,4-dimethoxyphenyl)-N-(3-methoxybenzyl)-1-ethenesulfonamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
(E)-2-(3,4-dimethoxyphenyl)-N-(3-methoxybenzyl)-1-ethenesulfonamide, also known as DMPE-MS, is a novel sulfonamide derivative that has recently been studied for its potential application in a variety of scientific research areas. DMPE-MS has been found to exhibit a range of biochemical and physiological effects, and has been explored for its potential use in lab experiments.
Scientific Research Applications
Photodynamic Therapy Applications
One area of application for related compounds is in photodynamic therapy (PDT), a treatment modality for cancer. Compounds such as zinc(II) phthalocyanine substituted with benzenesulfonamide derivatives have been studied for their photophysical and photochemical properties. These properties make them suitable as Type II photosensitizers in PDT due to their high singlet oxygen quantum yield and good fluorescence properties. Such compounds have potential for treating cancer effectively in PDT applications (Pişkin, Canpolat, & Öztürk, 2020).
Enzyme Inhibition
Another area of research involves the synthesis and study of compounds for their antimicrobial activity and enzyme inhibition effects. For instance, new Schiff bases derived from sulfamethoxazole and sulfisoxazole, and their metal complexes, have shown significant inhibition potencies on enzymes like carbonic anhydrase II and I. These findings suggest potential applications in developing new drugs with antimicrobial and enzyme inhibition properties (Alyar et al., 2018).
Sensor Development
Research has also focused on developing sensors for detecting heavy metal ions. Compounds like N,N′-(ethane-1,2-diyl)bis(2,5-dimethoxybenzenesulfonamide) have been synthesized and applied as Co2+ ion sensors. These sensors exhibited high sensitivity, large dynamic concentration ranges, and long-term stability, indicating their potential for environmental monitoring and health care applications (Sheikh et al., 2016).
Novel Compound Synthesis
The synthesis of novel compounds with potential therapeutic applications is another significant area of research. For example, the synthesis of new 4-(3-(4-substitutedphenyl)-3a,4-dihydro-3H-indeno[1,2-c]pyrazol-2-yl) benzenesulfonamides has been explored. These compounds displayed interesting cytotoxic activities and strong inhibition of carbonic anhydrase isoforms, suggesting their utility in anti-tumor studies and as enzyme inhibitors (Gul et al., 2016).
properties
IUPAC Name |
(E)-2-(3,4-dimethoxyphenyl)-N-[(3-methoxyphenyl)methyl]ethenesulfonamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H21NO5S/c1-22-16-6-4-5-15(11-16)13-19-25(20,21)10-9-14-7-8-17(23-2)18(12-14)24-3/h4-12,19H,13H2,1-3H3/b10-9+ |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NXCBDMQTKVUBQM-MDZDMXLPSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=C(C=C1)C=CS(=O)(=O)NCC2=CC(=CC=C2)OC)OC |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
COC1=C(C=C(C=C1)/C=C/S(=O)(=O)NCC2=CC(=CC=C2)OC)OC |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H21NO5S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
363.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
(E)-2-(3,4-dimethoxyphenyl)-N-(3-methoxybenzyl)-1-ethenesulfonamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.